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Compound Name: Vinyloxytrimethylsilane

Cat. No.: B1662004 Get Quote

Introduction
In the landscape of multi-step organic synthesis, particularly within pharmaceutical and

materials science, the strategic protection and deprotection of functional groups is a

cornerstone of success. The hydroxyl group, ubiquitous in natural products and synthetic

intermediates, presents a frequent challenge due to its reactivity as both a nucleophile and a

weak acid. Its temporary masking is often essential to prevent unwanted side reactions during

transformations elsewhere in a molecule.[1][2]

A plethora of protecting groups for alcohols have been developed, each with its characteristic

stability profile and cleavage conditions.[3] Among these, silyl ethers are renowned for their

ease of formation and mild removal.[4][5] This guide focuses on a specific and versatile reagent

at the intersection of silyl and vinyl ether chemistry: Vinyloxytrimethylsilane (VOTMS). This

bifunctional molecule offers a unique approach to hydroxyl protection, combining the attributes

of a silyl ether with the reactivity of a vinyl ether.

This document serves as a comprehensive technical guide for researchers, medicinal

chemists, and process development scientists. It provides a detailed exploration of the

mechanistic underpinnings, practical application protocols, and comparative advantages of

utilizing vinyloxytrimethylsilane for the protection of hydroxyl functionalities.
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Physicochemical Properties of
Vinyloxytrimethylsilane
A thorough understanding of the reagent's properties is paramount for its safe and effective

handling in a laboratory setting.

Property Value Reference

CAS Number 6213-94-1 [6]

Molecular Formula C₅H₁₂OSi [7]

Molecular Weight 116.24 g/mol [7]

Appearance
Colorless to almost colorless

clear liquid
[7]

Boiling Point 75 °C [7]

Density 0.78 g/mL at 25 °C [8]

Flash Point -19 °C [7]

Refractive Index 1.389 [8]

Safety

Highly flammable liquid and

vapor. Causes skin and

serious eye irritation.

[7]

Mechanism of Protection: An Acid-Catalyzed
Addition
The protection of an alcohol with vinyloxytrimethylsilane proceeds via an acid-catalyzed

addition of the hydroxyl group across the vinyl double bond. This mechanism is analogous to

the well-established acid-catalyzed addition of alcohols to vinyl ethers.[1][9][10][11]

The reaction is initiated by the protonation of the vinyl ether oxygen, which activates the double

bond towards nucleophilic attack by the alcohol. The subsequent loss of a proton from the
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oxonium ion intermediate yields the protected alcohol as a mixed acetal, specifically a 1-

(trimethylsilyloxy)ethyl (TMSE) ether.

Protection Mechanism

R-OH + VOTMS Protonation of
Vinyl Ether
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Intermediate

Nucleophilic Attack
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Vinyloxytrimethylsilane for the Protection of Hydroxyl
Groups: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662004#vinyloxytrimethylsilane-for-the-protection-
of-hydroxyl-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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